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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1243658 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

Rochelle salt (Potassium Sodium Tartrate Tetrahydrate) crystals.

Troubleshooting Guide
This guide addresses common issues encountered during the synthesis and growth of

Rochelle salt crystals.

Issue: No crystals are forming in the solution.

Possible Cause 1: Solution is not saturated or is undersaturated. For crystals to grow, the

solution must be saturated or slightly supersaturated with Rochelle salt.[1]

Solution:

Gently heat the solution to evaporate some of the water, thereby increasing the

concentration of the solute.

Alternatively, add more Rochelle salt powder to the heated solution until no more

dissolves.

If starting from raw materials, ensure you have used the correct ratios of potassium

bitartrate (cream of tartar) and sodium carbonate (washing soda).
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Possible Cause 2: The cooling process is too slow or the temperature is too high. Rochelle
salt is more soluble at higher temperatures.[2]

Solution:

Move the solution to a cooler, undisturbed location.

Placing the container in a refrigerator can promote crystallization.[3][4]

Possible Cause 3: Lack of nucleation sites. Crystals need a starting point to begin growing.

Solution:

Introduce a "seed crystal" into the solution. A seed crystal is a small, well-formed

Rochelle salt crystal that provides a template for further growth.[1][5] You can obtain a

seed crystal by allowing a small amount of the solution to evaporate in a shallow dish.

Slightly agitating or scratching the inside of the container can sometimes create

nucleation sites, but this may lead to the formation of many small crystals.

Issue: The resulting crystals are small, needle-like, or have poor faceting.

Possible Cause 1: Rapid cooling of the solution. Fast cooling leads to the formation of many

small crystals rather than large, well-defined ones.[2]

Solution: Allow the solution to cool slowly and undisturbed over several hours or days. A

water bath can be used to slow down the cooling process.

Possible Cause 2: Excessive supersaturation. A highly supersaturated solution can cause

the salt to crash out of solution quickly, forming a mass of small crystals or a non-crystalline

solid.[5]

Solution: Dilute the solution slightly with distilled water and gently reheat to dissolve the

precipitate. Then, allow it to cool more slowly.

Possible Cause 3: Impurities in the reagents. Impurities can interfere with the crystal lattice

formation and act as unwanted nucleation sites.[5]
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Solution:

Use high-purity reagents. If using household cream of tartar, it may contain anti-caking

agents that should be removed.[5]

Recrystallize the cream of tartar before use to purify it.[4]

Filter the hot, saturated solution through filter paper to remove any undissolved

impurities before cooling.[2][3][4]

Issue: The solution is cloudy or has a yellowish tinge.

Possible Cause 1: Impure starting materials. The quality of the initial reagents will affect the

clarity of the final solution and crystals.[4][6]

Solution: As mentioned above, use purified reagents and filter the hot solution.[4]

Possible Cause 2: Incomplete reaction. If the reaction between potassium bitartrate and

sodium carbonate is not complete, unreacted starting materials may remain suspended in

the solution.

Solution: Ensure that sodium carbonate is added slowly to the hot potassium bitartrate

solution until fizzing (the release of carbon dioxide) no longer occurs.[2][3]

Issue: A non-crystalline solid forms instead of distinct crystals.

Possible Cause: Rapid crystallization under highly supersaturated conditions.[5]

Solution:

Avoid excessive supersaturation by using a slightly less concentrated solution.[5]

Introduce seed crystals as the solution cools to guide proper crystal growth.[5]

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for Rochelle salt crystals? A1: Rochelle salt
crystals are sensitive to moisture and temperature. They can effloresce (lose water of
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hydration) in a warm, dry environment and are deliquescent (absorb moisture from the air) in

damp conditions.[6][7] They also decompose at moderately high temperatures (around 55°C or

131°F).[8] Therefore, they should be stored in a sealed container in a cool, dry place with

stable humidity.

Q2: Can I use baking soda instead of washing soda to synthesize Rochelle salt? A2: Yes, you

can use baking soda (sodium bicarbonate), but it will require an additional step. Baking soda

needs to be converted to washing soda (sodium carbonate) by heating it in an oven.[2][4]

Alternatively, baking soda can be used directly in the reaction with cream of tartar, but the

reaction will be more vigorous.[9]

Q3: How can I grow a single, large Rochelle salt crystal? A3: To grow a large single crystal,

you will need a seed crystal.[2]

Prepare a saturated solution of Rochelle salt and allow it to cool slightly.

Select a small, well-formed crystal from a previous crystallization to use as a seed.

Tie the seed crystal to a thin nylon line or thread.

Suspend the seed crystal in the saturated solution, ensuring it does not touch the sides or

bottom of the container.[4][9]

Cover the container to prevent dust from entering and allow the solvent to evaporate slowly.

The seed crystal will grow larger over time.

Q4: Why are my crystals adhering to the glass container? A4: Rochelle salt crystals have a

tendency to adhere to glass surfaces. To avoid this, consider growing the crystals in a flexible

plastic container.[10]

Quantitative Data Summary
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Parameter Value Notes

Solubility in Water 63 g / 100 ml At 20°C[1]

Decomposition Temperature ~ 55°C (131°F)
Crystals begin to break down.

[8]

Reaction Temperature ~ 65°C - 70°C

For the synthesis from cream

of tartar and sodium

carbonate.[4][10][11]

Saturated Solution Prep 90 - 100 g per 100 g of water
For growing crystals from

existing Rochelle salt.[4]

Synthesis Ratio
80 g Cream of Tartar per 100 g

distilled water

Followed by slow addition of

sodium carbonate.[4]

Experimental Protocols
Protocol 1: Synthesis of Rochelle Salt from Cream of Tartar and Washing Soda

This protocol outlines the synthesis of Rochelle salt for subsequent crystal growth.

Preparation of Sodium Carbonate (Washing Soda): If starting with sodium bicarbonate

(baking soda), spread it on a baking sheet and heat in an oven at a low temperature (around

50°C) for an hour, then increase to 175°C for three hours, stirring occasionally.[4]

Dissolving Potassium Bitartrate (Cream of Tartar): In a beaker, mix potassium bitartrate with

distilled water (e.g., 80g of cream of tartar in 100g of distilled water). Heat the mixture to a

simmer (around 70°C) while stirring.[4]

Reaction: Slowly add the prepared sodium carbonate to the hot cream of tartar solution in

small increments. The mixture will fizz vigorously as carbon dioxide is released.[4][11]

Continue adding sodium carbonate until no more bubbles form, indicating the reaction is

complete.[2][3]

Filtration: While the solution is still hot, filter it through filter paper into a clean container to

remove any impurities or unreacted solids.[3][4][11]
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Crystallization: Cover the container and allow the solution to cool slowly and undisturbed to

room temperature. For larger crystals, a slower cooling rate is preferable. Placing the

container in a location with a stable temperature is recommended.[2]

Harvesting: Once crystals have formed, carefully pour off the remaining solution. The

crystals can then be removed and dried on filter paper.[3]
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Start: No or Poor Crystal Growth

Is the solution saturated?

What is the cooling rate?

Yes
Action: Add more solute or
evaporate some solvent.

No

Are reagents pure and solution clear?

Slow
Action: Allow solution to cool

slowly and undisturbed.

Fast

Action: Introduce a seed crystal.

Yes
Action: Recrystallize reagents

and filter hot solution.

No

Result: High-quality crystals

Click to download full resolution via product page

Caption: Troubleshooting workflow for Rochelle salt crystal growth.
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Key Factors Influencing Crystal Quality

Resulting Crystal Characteristics

Purity of Reagents

Large, Well-Formed Crystals
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Solution Saturation
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Caption: Factors affecting the quality of Rochelle salt crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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